1-Phenyl-1H-imidazole-4-carbonitrile

• IUPAC Name: 1-phenylimidazole-4-carbonitrile
• InChI: InChI=1S/C10H7N3/c11-6-9-7-13(8-12-9)10-4-2-1-3-5-10/h1-5,7-8H
• InChI Key: NGSOWJSXAXEOIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(N=C2)C#N
• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol

Description

1-Phenyl-1H-imidazole-4-carbonitrile is a compound that belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of 1-Phenyl-1H-imidazole-4-carbonitrile is represented by the formula C10H7N3. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

1-Phenyl-1H-imidazole-4-carbonitrile has a molecular weight of 169.19. It is highly soluble in water and other polar solvents.

Scientific Research Applications

1. Crystal Structure and Intermolecular Interactions

1-Phenyl-1H-imidazole-4-carbonitrile exhibits unique crystal packing in its derivatives due to weak intermolecular interactions. In a study of 1-aryl-2-methyl-4-nitro-5-cyanoimidazoles, including 1-phenyl derivatives, dipole-dipole interactions between antiparallel cyano groups were observed, forming centrosymmetric dimers. Such interactions play a significant role in determining the crystal structure and properties of these compounds (Kubicki, 2004).

2. Inhibitory Properties in Biological Assays

6-Phenyl-1H-imidazo[4,5-c]pyridine-4-carbonitrile analogues have been identified as potent and selective inhibitors of cathepsin S in both purified enzyme and human cell-based assays. These analogues showcase significant potential in biological applications due to their stability and efficacy (Cai et al., 2010).

3. Antioxidant Properties

Phenylselanyl-1H-1,2,3-triazole-4-carbonitriles, synthesized through the reaction of azidophenyl phenylselenides with α-keto nitriles, demonstrate notable antioxidant effects. Such compounds, including derivatives of 1-phenyl-1H-imidazole-4-carbonitrile, could be valuable in research focusing on oxidative stress and related biological processes (Savegnago et al., 2016).

4. Corrosion Inhibition in Carbon Steel

Imidazole-based molecules, including derivatives of 1-phenyl-1H-imidazole-4-carbonitrile, have been explored for their corrosion inhibition properties on carbon steel in acidic mediums. These studies contribute to the understanding of how molecular structures influence corrosion inhibition, which is vital for industrial applications (Costa et al., 2021).

5. Synthesis and Application in Organic Chemistry

The compound has been used in the synthesis of new chemical entities, showcasing its versatility as a building block in organic chemistry. For instance, its application in the synthesis of new pyrazole and pyrazolopyrimidine derivatives highlights its role in the development of compounds with potential biological activity (Rahmouni et al., 2014).

Safety And Hazards

The safety information for 1-Phenyl-1H-imidazole-4-carbonitrile indicates that it is classified under GHS07, with the signal word "Warning". The hazard statements include H302-H315-H319-H335, and the precautionary statements include P261-P305+P351+P338.